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Compound of Interest

Compound Name: Anthemis glycoside B

Cat. No.: B1246651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analysis of Anthemis glycoside B, a cyanogenic glycoside found in plants of the

Anthemis genus.

Chemical Structure and Properties
Anthemis glycoside B is a cyanogenic glycoside, a class of natural products that release

hydrogen cyanide upon enzymatic hydrolysis.[1] It has been identified in plant species such as

Anthemis retusa (formerly Anthemis cairica) and Cota altissima (formerly Anthemis altissima).

[1]

The chemical structure of Anthemis glycoside B is characterized by a diglycoside linked to an

aglycone derived from phenylalanine.[2] The sugar moiety consists of two glucose units, and

the aglycone is an α-hydroxynitrile. The complete chemical structure is presented in Figure 1.

Figure 1: Chemical Structure of Anthemis Glycoside B

Caption: Chemical structure of Anthemis glycoside B.

At present, specific quantitative physicochemical data for Anthemis glycoside B, such as its

molecular weight, melting point, and detailed spectroscopic data (NMR, IR, MS), are not readily

available in the public domain.
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Experimental Protocols
Detailed experimental protocols for the isolation and purification specifically of Anthemis
glycoside B are not extensively documented. However, general methods for the extraction and

analysis of cyanogenic glycosides from plant materials can be adapted.

General Isolation and Purification of Cyanogenic
Glycosides
A general workflow for the isolation of cyanogenic glycosides from plant material is outlined

below. This process typically involves extraction, purification, and characterization.
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Email: info@benchchem.com or Request Quote Online.

References

1. - [ebi.ac.uk]

2. Chemical Diversity of Plant Cyanogenic Glycosides: An Overview of Reported Natural
Products - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Anthemis Glycoside B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246651#what-is-the-chemical-structure-of-
anthemis-glycoside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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